Cas no 3337-86-8 (quinazoline-4-thiol)
quinazoline-4-thiol structure
Product Name:quinazoline-4-thiol
CAS No:3337-86-8
MF:C8H6N2S
MW:162.211639881134
MDL:MFCD00091877
CID:305538
PubChem ID:736090
Update Time:2025-04-19
quinazoline-4-thiol Chemical and Physical Properties
Names and Identifiers
-
- 4(3H)-Quinazolinethione
- 1H-quinazoline-4-thione
- QUINAZOLINE-4-THIOL
- 3,4-Dihydro-4-thioquinazoline
- 3H-quinazoline-4-thione
- 4(1H)-Quinazolinethione
- 4-Mercaptoquinazoline
- 4-quinazoline-thiol
- 4-Quinazolinethiol
- AC1LEHC3
- F0176-0161
- NSC207860
- quinazolin-4(3H)-thione
- quinazoline-4(3H)-thione
- quinazoline-4-thione
- AKOS000115783
- HMS1724A09
- 3337-86-8
- MFCD00091877
- CCG-323939
- NSC-401246
- SCHEMBL914338
- NSC 401246
- NSC-207860
- EN300-03105
- LS-07438
- AKOS000297135
- Z203045188
- NSC401246
- PD148019
- D74560
- DTXSID40186993
- CS-0084769
- 1H-quinazolin-4-thion
- ALBB-023577
- 4(1H)-Quinazolinethione (9CI)
- DTXCID80109484
- quinazoline, 4-mercapto-
- 4(3H)-Quinazolinethione (9CI)
- STK300086
- quinazoline-4-thiol
-
- MDL： MFCD00091877
- Inchi： 1S/C8H6N2S/c11-8-6-3-1-2-4-7(6)9-5-10-8/h1-5H,(H,9,10,11)
- InChI Key： TWWNPUZQYVWXJY-UHFFFAOYSA-N
- SMILES： S=C1C2C=CC=CC=2NC=N1
Computed Properties
- Exact Mass: 161.01745
- Monoisotopic Mass: 162.02516937g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 56.5Ų
Experimental Properties
- PSA: 25.78
- LogP: 2.29240
quinazoline-4-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM213905-5g |
quinazoline-4-thiol |
3337-86-8 | 95% | 5g |
$497 | 2021-08-04 | |
| TRC | Q670128-100mg |
Quinazoline-4-thiol |
3337-86-8 | 100mg |
$ 70.00 | 2022-06-03 | ||
| TRC | Q670128-500mg |
Quinazoline-4-thiol |
3337-86-8 | 500mg |
$ 230.00 | 2022-06-03 | ||
| TRC | Q670128-1g |
Quinazoline-4-thiol |
3337-86-8 | 1g |
$ 340.00 | 2022-06-03 | ||
| Chemenu | CM213905-1g |
quinazoline-4-thiol |
3337-86-8 | 95% | 1g |
$229 | 2022-12-28 | |
| Apollo Scientific | OR953937-1g |
Quinazoline-4-thiol |
3337-86-8 | 95% | 1g |
£435.00 | 2025-02-21 | |
| abcr | AB317084-500 mg |
Quinazoline-4-thiol; 95% |
3337-86-8 | 500MG |
€195.40 | 2023-02-21 | ||
| abcr | AB317084-1 g |
Quinazoline-4-thiol; 95% |
3337-86-8 | 1 g |
€239.00 | 2023-07-19 | ||
| abcr | AB317084-5 g |
Quinazoline-4-thiol; 95% |
3337-86-8 | 5 g |
€656.50 | 2023-07-19 | ||
| Enamine | EN300-24887-0.05g |
quinazoline-4-thiol |
3337-86-8 | 94% | 0.05g |
$63.0 | 2023-02-14 |
quinazoline-4-thiol Related Literature
-
Khaled M. Elattar,Ba?ak Do?ru Mert,M. Monier,Ahmed El-Mekabaty RSC Adv. 2020 10 15461
-
Ji?í Tauchman,Kate?ina Hladíková,Filip Uhlík,Ivana Císa?ová,Petr ?těpni?ka New J. Chem. 2013 37 2019
-
M. S. Bhatia,K. L. Bajaj,Simran Singh,I. S. Bhatia Analyst 1972 97 889
3337-86-8 (quinazoline-4-thiol) Related Products
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- 105251-13-6(4(3H)-Quinazolinethione, 2-methyl-3-(2-propenyl)-)
- 105250-98-4(4(1H)-Quinazolinethione, 2-(4-methylphenyl)-)
- 64595-87-5(4(3H)-QUINAZOLINETHIONE, 3-HYDROXY-)
- 90418-01-2(3-methylquinazoline-4(3H)-thione)
- 63717-02-2(3-propylquinazoline-4(3H)-thione)
- 62837-92-7(4(3H)-QUINAZOLINETHIONE, 3-[2-(PHENYLAMINO)ETHYL]-)
- 62837-89-2(4(3H)-QUINAZOLINETHIONE, 3-[2-(DIETHYLAMINO)ETHYL]-2-METHYL-)
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